2-Benzyl-7-oxa-2-azaspiro[3.5]nonane

• IUPAC Name: 2-benzyl-7-oxa-2-azaspiro[3.5]nonane
• InChI: InChI=1S/C14H19NO/c1-2-4-13(5-3-1)10-15-11-14(12-15)6-8-16-9-7-14/h1-5H,6-12H2
• InChI Key: NEYRAMHGUYPJCM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CN(C2)CC3=CC=CC=C3
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

2-Benzyl-7-oxa-2-azaspiro[3.5]nonane is a spirocyclic compound featuring a bicyclic structure with a benzyl substituent at the 2-position and an oxygen atom (oxa) at the 7-position. The benzyl group introduces hydrophobicity, which may enhance binding affinity to biological targets by interacting with hydrophobic pockets in proteins .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 2-benzyl-7-oxa-2-azaspiro[3.5]nonane and related spirocyclic compounds:

Compound Name	Core Structure	Substituents	Key Properties/Applications	Reference
2-Benzyl-7-oxa-2-azaspiro[3.5]nonane	Spiro[3.5]nonane	2-benzyl, 7-oxa	Potential SR ligand; hydrophobic interactions
2-Oxa-7-azaspiro[3.5]nonane	Spiro[3.5]nonane	2-oxa, 7-aza	Intermediate in SR ligand synthesis
2,7-Diazaspiro[3.5]nonane	Spiro[3.5]nonane	2-aza, 7-aza	High S1R/S2R affinity (e.g., KiS1R = 2.7 nM for 4b)
7-Boc-1-oxa-7-azaspiro[3.5]nonane	Spiro[3.5]nonane	1-oxa, 7-aza (Boc-protected)	Synthetic intermediate for drug discovery
Diazabicyclo[4.3.0]nonane derivatives	Bicyclo[4.3.0]nonane	Variable alkyl/aryl groups	Lower SR affinity vs. diazaspiro cores

Market and Availability

• 2-Oxa-7-azaspiro[3.5]nonane: Market reports indicate its use in drug discovery, with global production capacity rising to meet demand for spirocyclic intermediates .
• Benzylated Derivatives: Many spirocyclic compounds (e.g., 7-(benzo[d][1,3]dioxol-5-ylmethyl)-2-oxa-7-azaspiro[3.5]nonane, CAS 1045708-93-7) are discontinued commercially, emphasizing the need for custom synthesis .